Aminobenzoate Sodium Aminobenzoate Sodium 4-Aminobenzoic acid, commonly known as PABA, is an intermediate in the synthesis of tetrahydrofolic acid (Item No. 18263) in many non-mammalian organisms, including bacteria and fungi. Folates, like tetrahydrofolic acid, have critical roles in the metabolism of nucleic acid precursors and several amino acids, as well as in methylation reactions. In mammals, PABA is metabolized by a variety of enzymes, including N-acetyltransferases. It may also be utilized by bacteria or fungi that are living in mammalian organisms, including those resident in the gut.
Brand Name: Vulcanchem
CAS No.: 555-06-6
Catalog No.: VC091701
InChI: InChI=1S/C7H7NO2.Na/c8-6-3-1-5(2-4-6)7(9)10;/h1-4H,8H2,(H,9,10);/q;+1/p-1
SMILES: C1=CC(=CC=C1C(=O)[O-])N.[Na+]
Molecular Formula: C7H6NNaO2
Molecular Weight: 159.12

Aminobenzoate Sodium

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Custom synthesis or bulk chemicals on the milligram to ton scale.

CAS No.: 555-06-6

Reference Standards

Catalog No.: VC091701

Molecular Formula: C7H6NNaO2

Molecular Weight: 159.12

IUPAC Name: sodium;4-aminobenzoate

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Aminobenzoate Sodium - 555-06-6

CAS No. 555-06-6
Product Name Aminobenzoate Sodium
IUPAC Name sodium;4-aminobenzoate
Synonyms 4-Aminobenzoic Acid Monosodium Salt; p-Aminobenzoic Acid Monosodium Salt; p-Aminobenzoic Acid Sodium Salt; Aminobenzoate Sodium; Antergyl; Pabavit; Sodium 4-Aminobenzoate; Sodium p-Aminobenzoate; p-Aminobenzoic Acid Sodium Salt
Molecular Formula C7H6NNaO2
Molecular Weight 159.12
InChI InChI=1S/C7H7NO2.Na/c8-6-3-1-5(2-4-6)7(9)10;/h1-4H,8H2,(H,9,10);/q;+1/p-1
InChIKey XETSAYZRDCRPJY-UHFFFAOYSA-M
SMILES C1=CC(=CC=C1C(=O)[O-])N.[Na+]
Description 4-Aminobenzoic acid, commonly known as PABA, is an intermediate in the synthesis of tetrahydrofolic acid (Item No. 18263) in many non-mammalian organisms, including bacteria and fungi. Folates, like tetrahydrofolic acid, have critical roles in the metabolism of nucleic acid precursors and several amino acids, as well as in methylation reactions. In mammals, PABA is metabolized by a variety of enzymes, including N-acetyltransferases. It may also be utilized by bacteria or fungi that are living in mammalian organisms, including those resident in the gut.